Cas no 2228662-28-8 (tert-butyl N-3-amino-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propylcarbamate
• CAS No: 2228662-28-8
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6435278
• PubChem ID: 165620394
• Update Time: 2025-05-25

tert-butyl N-3-amino-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propylcarbamate
• tert-butyl N-[3-amino-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propyl]carbamate
• EN300-1885213
• 2228662-28-8

• Inchi： 1S/C17H26N2O3/c1-17(2,3)22-16(20)19-10-14(9-18)13-8-12-6-4-5-7-15(12)21-11-13/h4-7,13-14H,8-11,18H2,1-3H3,(H,19,20)
• InChI Key： BEMDVJCEAGHOJZ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C1)C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-amino-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propylcarbamate

tert-butyl N-3-amino-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-amino-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propylcarbamate, identified by the CAS number 2228662-28-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a tert-butyl group with an amino-containing propyl chain and a benzopyran moiety. The benzopyran ring system, specifically the 3,4-dihydro derivative, adds a layer of complexity and functionality to the molecule.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of the amino group and the benzopyran ring suggests potential bioactivity, particularly in interactions with biological systems. Researchers have explored the role of similar compounds in modulating enzyme activity and cellular signaling pathways, making this compound a promising candidate for further investigation.

The synthesis of tert-butyl N-3-amino-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propylcarbamate involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The use of tert-butyl groups in such syntheses is well-documented due to their stability and ease of handling. The incorporation of the benzopyran moiety requires precise control over reaction conditions to ensure the desired stereochemistry and regioselectivity.

In terms of applications, this compound has shown promise in the field of pharmacology. Its ability to interact with biological targets such as kinases and receptors has been explored in preclinical studies. For instance, recent research has demonstrated that analogs of this compound exhibit moderate inhibitory activity against certain protein kinases, which are key players in various disease states including cancer and inflammatory disorders.

The structural features of tert-butyl N-3-amino-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propylcarbamate also make it a valuable tool in organic synthesis. The tert-butyl group serves as an excellent protecting group for carbonyl functionalities, while the amino-containing propyl chain provides opportunities for further functionalization. This versatility has led to its use as an intermediate in the synthesis of more complex molecules with therapeutic potential.

From an environmental perspective, understanding the fate and behavior of this compound is crucial. Studies on its degradation pathways under various conditions have shown that it undergoes hydrolysis under acidic or basic conditions, leading to the formation of less complex products. These findings are essential for assessing its environmental impact and ensuring safe handling practices.

In conclusion, tert-butyl N-3-amino-2-(3,4-dihydro-2H-1-benzopyran-3-y)l)propylcarbamate is a multifaceted compound with significant potential across multiple domains. Its unique structure, coupled with recent advancements in synthetic methodologies and bioactivity studies, positions it as a valuable asset in both academic research and industrial applications. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in driving innovation in the chemical sciences.